Cas no 842155-20-8 (5-(3-bromophenyl)-1,3-oxazol-2-amine)

• Product Name: 5-(3-bromophenyl)-1,3-oxazol-2-amine
• CAS No: 842155-20-8
• MF: C₉H₇BrN₂O
• MW: 239.068681001663
• CID: 1011882
• PubChem ID: 26596806
• Update Time: 2025-06-10

5-(3-bromophenyl)-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-BROMOPHENYL)OXAZOL-2-YLAMINE
• 5-(3-bromophenyl)-1,3-oxazol-2-amine
• 842155-20-8
• 5-(3-Bromophenyl)oxazol-2-amine
• SCHEMBL4518746
• EN300-1911564

• MDL： MFCD08457328
• Inchi： 1S/C9H7BrN2O/c10-7-3-1-2-6(4-7)8-5-12-9(11)13-8/h1-5H,(H2,11,12)
• InChI Key： RHXWFNOYIJDHPP-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1=CN=C(N)O1

Computed Properties

• Exact Mass: 237.97418g/mol
• Monoisotopic Mass: 237.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 5-(3-bromophenyl)-1,3-oxazol-2-amine

Introduction to Compound with CAS No. 842155-20-8 and Product Name: 5-(3-bromophenyl)-1,3-oxazol-2-amine

The compound with the CAS number 842155-20-8 and the product name 5-(3-bromophenyl)-1,3-oxazol-2-amine represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic amine derivative has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a brominated phenyl ring and an oxazole core suggests a compound with multifaceted interactions, making it a promising candidate for further investigation.

Structurally, 5-(3-bromophenyl)-1,3-oxazol-2-amine is characterized by its oxazole ring system, which is known for its stability and ability to participate in various chemical reactions. The incorporation of a bromine atom at the 3-position of the phenyl ring enhances its reactivity, allowing for further functionalization. This feature is particularly valuable in drug design, where selective modification can lead to improved pharmacological profiles.

In recent years, there has been a growing interest in oxazole derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential in treating various diseases, including infectious disorders and inflammatory conditions. The amine group in 5-(3-bromophenyl)-1,3-oxazol-2-amine provides a site for hydrogen bonding interactions, which can be crucial for binding to biological targets. This property makes it an attractive scaffold for developing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex molecules. The bromine substituent on the phenyl ring allows for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are widely used in pharmaceutical synthesis to construct carbon-carbon bonds, enabling the creation of intricate molecular architectures.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. 5-(3-bromophenyl)-1,3-oxazol-2-amine exemplifies this trend by combining elements that are known to enhance bioactivity. The oxazole ring is particularly interesting because it can adopt different conformations depending on the surrounding environment, which can influence its interactions with biological targets. This flexibility makes it a versatile scaffold for medicinal chemists.

The pharmaceutical industry has been actively exploring novel heterocyclic compounds for their therapeutic potential. 5-(3-bromophenyl)-1,3-oxazol-2-amine has been studied as a possible lead compound for drugs targeting neurological disorders. Preliminary data suggest that derivatives of this compound may exhibit inhibitory activity against certain enzymes involved in neurodegeneration. This finding underscores the importance of oxazole derivatives in addressing unmet medical needs.

Furthermore, the compound's structural features make it amenable to computational studies, which are increasingly integral to drug development. Molecular modeling techniques can predict how 5-(3-bromophenyl)-1,3-oxazol-2-amine interacts with biological targets at the atomic level. These insights can guide synthetic efforts and optimize lead compounds for better efficacy and reduced toxicity.

The synthesis of 5-(3-bromophenyl)-1,3-oxazol-2-amine involves multi-step organic transformations that highlight modern synthetic methodologies. The use of transition metal catalysts and advanced purification techniques ensures high yields and purity, which are critical for pharmaceutical applications. Such synthetic strategies align with current trends in green chemistry, emphasizing sustainable and efficient processes.

In conclusion, 5-(3-bromophenyl)-1,3-oxazol-2-amine (CAS No. 842155-20-8) represents a significant contribution to pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in drug discovery efforts. As research continues to uncover new applications for oxazole derivatives, compounds like this one will play an increasingly important role in developing innovative therapies.